Cas no 1351589-39-3 (1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl-N-(3-nitrophenyl)piperidine-4-carboxamide)

• Product Name: 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl-N-(3-nitrophenyl)piperidine-4-carboxamide
• CAS No: 1351589-39-3
• MF: C₂₁H₂₃N₇O₃
• MW: 421.452423334122
• CID: 6060158
• PubChem ID: 56764768
• Update Time: 2025-06-10

1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl-N-(3-nitrophenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl-N-(3-nitrophenyl)piperidine-4-carboxamide
• 1-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]-N-(3-nitrophenyl)piperidine-4-carboxamide
• 1351589-39-3
• VU0533404-1
• 1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]-N-(3-nitrophenyl)piperidine-4-carboxamide
• 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)-N-(3-nitrophenyl)piperidine-4-carboxamide
• F6148-0243
• AKOS024533672

• Inchi： 1S/C21H23N7O3/c1-14-12-15(2)27(25-14)20-7-6-19(23-24-20)26-10-8-16(9-11-26)21(29)22-17-4-3-5-18(13-17)28(30)31/h3-7,12-13,16H,8-11H2,1-2H3,(H,22,29)
• InChI Key： JALCVVVYNUJTAN-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(N3C(C)=CC(C)=N3)C=C2)CCC(C(NC2=CC=CC([N+]([O-])=O)=C2)=O)CC1

Computed Properties

• Exact Mass: 421.18623762g/mol
• Monoisotopic Mass: 421.18623762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl-N-(3-nitrophenyl)piperidine-4-carboxamide

Introduction to 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl-N-(3-nitrophenyl)piperidine-4-carboxamide (CAS No. 1351589-39-3)

1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl-N-(3-nitrophenyl)piperidine-4-carboxamide, identified by its CAS number 1351589-39-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl-N-(3-nitrophenyl)piperidine-4-carboxamide incorporates several key pharmacophoric elements that are known to contribute to its biological activity. The presence of a pyrazole ring substituted with dimethyl groups at the 3 and 5 positions enhances its binding affinity to various biological targets. Additionally, the pyridazine moiety and the piperidine carboxamide group provide further functional diversity, enabling interactions with multiple receptor systems.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. The compound 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl-N-(3-nitrophenyl)piperidine-4-carboxamide has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its unique structural features suggest that it may interact with enzymes and receptors involved in these diseases, offering a potential therapeutic window for intervention.

The synthesis of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl-N-(3-nitrophenyl)piperidine-4-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the nitrophenyl group at the N-position of the piperidine ring enhances the compound's solubility and bioavailability, which are critical factors for its pharmacological activity. Advanced synthetic methodologies have been employed to ensure high yield and purity, making it suitable for preclinical and clinical studies.

Recent studies have highlighted the importance of heterocyclic compounds in drug development due to their ability to modulate biological pathways effectively. The pyrazole and pyridazine rings in 1-6-(3,5-dimethyl)-1H-pyrazol)-N(N-nitrobenzoyl)-p-pyridazinamine have shown promise in inhibiting key enzymes associated with inflammation and cancer progression. These findings have prompted further investigation into the compound's mechanism of action and its potential as a lead molecule for new drug candidates.

The pharmacokinetic properties of 1-phenoxypropionitrile are also of great interest. Its metabolic stability and distribution profile can significantly influence its therapeutic efficacy. Preliminary studies have indicated that this compound exhibits favorable pharmacokinetic characteristics, which could make it an attractive candidate for oral administration. However, further research is needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, 1-[2-[[(5-methoxyimino)carbonyl]amino]-6-[[(2-methoxyphenoxy)methylidene]amino]-4-pyrimidinyl]benzene is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it a valuable tool for exploring new therapeutic strategies. As research continues to uncover the biological activities of this compound, it is likely to play an important role in the development of novel drugs targeting various diseases.